N'-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide

• Molecular Formula: C10H12N6O3S
• Molecular Weight: 296.31 g/mol
• IUPAC Name: N'-(1,5-dimethylpyrazol-4-yl)sulfonylpyrazine-2-carbohydrazide
• InChI: InChI=1S/C10H12N6O3S/c1-7-9(6-13-16(7)2)20(18,19)15-14-10(17)8-5-11-3-4-12-8/h3-6,15H,1-2H3,(H,14,17)
• InChI Key: GOYMZVGGGRBHOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)S(=O)(=O)NNC(=O)C2=NC=CN=C2

Description

N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide is a compound that belongs to the class of sulfonyl hydrazides. This compound is characterized by the presence of a pyrazole ring and a pyrazine ring, which are connected through a sulfonyl group and a carbohydrazide moiety. The unique structure of this compound makes it an interesting subject for various scientific studies, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide typically involves the reaction of 1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride with pyrazine-2-carbohydrazide. The reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane or acetonitrile, and the reaction is typically performed at room temperature or slightly elevated temperatures to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the compound may involve techniques such as recrystallization or chromatography to ensure high purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonyl derivatives.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, typically under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonyl oxides, while reduction can produce hydrazine derivatives. Substitution reactions can lead to a variety of substituted pyrazole or pyrazine derivatives.

Scientific Research Applications

N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of new heterocyclic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to the modulation of their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific biological context and the structure of the compound.

Comparison with Similar Compounds

N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide can be compared with other similar compounds, such as:

1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride: This compound is a precursor in the synthesis of N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide and shares a similar sulfonyl group.

Pyrazine-2-carbohydrazide: Another precursor, this compound contains the pyrazine ring and carbohydrazide moiety.

Sulfonyl hydrazides: A broader class of compounds that includes N’-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]pyrazine-2-carbohydrazide, characterized by the presence of a sulfonyl group and a hydrazide moiety.